Cas no 898792-97-7 ( )

  structure
  structure
Product Name: 
CAS No:898792-97-7
MF:C16H16F6O3
MW:370.286866188049
CID:867848
PubChem ID:24727299
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
    • ethyl 6-[3,5-bis(trifluoromethyl)phenyl]-6-oxohexanoate
    • 898792-97-7
    • MS-21327
    • ethyl6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
    • DTXSID30645524
    • MFCD01311607
    • AKOS016023142
    •  
    • MDL： MFCD01311607
    • Inchi： 1S/C16H16F6O3/c1-2-25-14(24)6-4-3-5-13(23)10-7-11(15(17,18)19)9-12(8-10)16(20,21)22/h7-9H,2-6H2,1H3
    • InChI Key： HEORLJCWMDPBAM-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(CCCCC(=O)OCC)=O)(F)F

Computed Properties

  • Exact Mass: 370.10000
  • Monoisotopic Mass: 370.10036334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 5.03040

  Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207671-1g
ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 97%
1g
 ￡424.00 2022-03-01
Fluorochem
207671-2g
ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 97%
2g
 ￡716.00 2022-03-01
Fluorochem
207671-5g
ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 97%
5g
 ￡1753.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1783458-1g
Ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 98%
1g
 ￥17179.00 2024-04-26
A2B Chem LLC
AH91734-1g
Ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 97%
1g
 $516.00 2024-04-19
A2B Chem LLC
AH91734-2g
Ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 97%
2g
 $839.00 2024-04-19
A2B Chem LLC
AH91734-5g
Ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 97%
5g
 $1989.00 2024-04-19
Key Organics Ltd
MS-21327-1G
Ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 >95%
1g
 £468.00 2025-02-09
Key Organics Ltd
MS-21327-5G
Ethyl 6-(3,5-ditrifluoromethylphenyl)-6-oxohexanoate
 898792-97-7 >95%
5g
 £1715.00 2025-02-09

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